Cas no 1057401-08-7 (2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione)
1057401-08-7 structure
Product Name:2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
CAS No:1057401-08-7
MF:C30H40N2O2S2
MW:524.780805587769
CID:854852
PubChem ID:71272410
Update Time:2024-11-03
2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c] pyrrole-1,4(2H,5H)-dione
- 2,5-dioctyl-1,4-dithiophen-2-ylpyrrolo[3,4-c]pyrrole-3,6-dione
- 2,5-di(n-octyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
- 2,5-Dihydro-2,5-dioctyl-3,6-di-2-thienylpyrrolo[3,4-c]pyrrole-1,4-dione
- 3,6-dithien-2-yl-2,5-di-n-octyl-pyrrolo[3,4-c]pyrrole-1,4-dione
- AK133157
- KB-225974
- LS40816
- 2,5-dioctyl-3,6-bis(thiophen-2-yl)-1H,2H,4H,5H-pyrrolo[3,4-c]pyrrole-1,4-dione
- SCHEMBL14723025
- YWRQUVDGOPUXJP-UHFFFAOYSA-N
- DB-216738
- F72148
- 2,5-Dioctyl-3,6-di(thiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
- N,N'-bis(octyl)-3,6-dithienyl-1,4-diketopyrrolo[3,4-c]pyrrole
- BS-49827
- 2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c ]pyrrole-1,4(2h ,5h)-dione
- 2,5-DIOCTYL-3,6-BIS(THIOPHEN-2-YL)PYRROLO[3,4-C]PYRROLE-1,4-DIONE
- MFCD26743580
- 2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
- DTXSID10744266
- 1057401-08-7
-
- Inchi: 1S/C30H40N2O2S2/c1-3-5-7-9-11-13-19-31-27(23-17-15-21-35-23)25-26(29(31)33)28(24-18-16-22-36-24)32(30(25)34)20-14-12-10-8-6-4-2/h15-18,21-22H,3-14,19-20H2,1-2H3
- InChI Key: YWRQUVDGOPUXJP-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=C2C(N(CCCCCCCC)C(C3=CC=CS3)=C2C(N1CCCCCCCC)=O)=O
Computed Properties
- Exact Mass: 524.25312087g/mol
- Monoisotopic Mass: 524.25312087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 16
- Complexity: 769
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 97.1Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 144 ºC (chloroform )
- Solubility: Insuluble (1.6E-5 g/L) (25 ºC),
2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109004907-1g |
2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione |
1057401-08-7 | 95% | 1g |
$783.36 | 2023-09-04 | |
| Chemenu | CM197758-1g |
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| Chemenu | CM197758-1g |
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1057401-08-7 | 95% | 1g |
$97 | 2022-09-30 | |
| Chemenu | CM197758-5g |
2,5-dioctyl-3,6-di(thiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione |
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$344 | 2022-09-30 | |
| eNovation Chemicals LLC | Y1254998-5g |
2,5-dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c] pyrrole-1,4(2H,5H)-dione |
1057401-08-7 | 95% | 5g |
$190 | 2024-06-07 | |
| 1PlusChem | 1P0094ET-100mg |
2,5-dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c] pyrrole-1,4(2H,5H)-dione |
1057401-08-7 | 95% | 100mg |
$10.00 | 2023-12-26 | |
| 1PlusChem | 1P0094ET-250mg |
2,5-dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c] pyrrole-1,4(2H,5H)-dione |
1057401-08-7 | 95% | 250mg |
$16.00 | 2023-12-26 | |
| 1PlusChem | 1P0094ET-1g |
2,5-dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c] pyrrole-1,4(2H,5H)-dione |
1057401-08-7 | 95% | 1g |
$43.00 | 2023-12-26 | |
| 1PlusChem | 1P0094ET-5g |
2,5-dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c] pyrrole-1,4(2H,5H)-dione |
1057401-08-7 | 95% | 5g |
$149.00 | 2023-12-26 | |
| Ambeed | A498915-100mg |
2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione |
1057401-08-7 | 95% | 100mg |
$12.0 | 2025-03-03 |
2,5-Dioctyl-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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